4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate

• IUPAC Name: 1-[1-(1-benzylpiperidin-4-yl)piperidin-4-yl]azepane;oxalic acid
• InChI: InChI=1S/C23H37N3.C2H2O4/c1-2-7-15-25(14-6-1)23-12-18-26(19-13-23)22-10-16-24(17-11-22)20-21-8-4-3-5-9-21;3-1(4)2(5)6/h3-5,8-9,22-23H,1-2,6-7,10-20H2;(H,3,4)(H,5,6)
• InChI Key: IIHTXKWZWQEZQY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C2CCN(CC2)C3CCN(CC3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C25H39N3O4
• Molecular Weight: 445.6 g/mol

Description

4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of bipiperidine derivatives and is known for its unique pharmacological properties.

Scientific Research Applications

4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate has been extensively studied for its potential therapeutic applications. It has been shown to have significant activity against various diseases, including cancer, Alzheimer's disease, and depression. The compound has been found to inhibit the growth of cancer cells and induce apoptosis. It also has neuroprotective effects and can improve cognitive function in Alzheimer's disease and depression.

Mechanism of Action

The mechanism of action of 4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate is not fully understood. However, it is believed to act by inhibiting specific enzymes and receptors in the body. The compound has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This leads to an increase in acetylcholine levels, which can improve cognitive function. The compound also binds to specific receptors in the brain, which can modulate neurotransmitter release and improve mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has antioxidant properties and can reduce oxidative stress in the body. The compound can also reduce inflammation and improve immune function. In addition, it can modulate the levels of various neurotransmitters in the brain, which can improve cognitive function and mood.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate in lab experiments is its unique pharmacological properties. The compound has been shown to have significant activity against various diseases, making it a promising candidate for drug development. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 4-(1-azepanyl)-1'-benzyl-1,4'-bipiperidine oxalate. One area of interest is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the compound's potential therapeutic applications in other diseases, such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.